BENGHE Foundational & Exploratory

Check Availability & Pricing

The Analytical Power of Fast Sulphon Black F: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302

For Researchers, Scientists, and Drug Development Professionals

Fast Sulphon Black F (FSBF), a sulfonated azo dye also known as Acid Black 32, is a
versatile compound with significant applications in analytical chemistry, histology, and various
industrial processes. Its utility is primarily derived from its intense color and its ability to form
distinctively colored complexes with metal ions. This technical guide provides an in-depth
review of the core applications of Fast Sulphon Black F, with a focus on its role as a
complexometric indicator and its use in modern analytical techniques.

Core Applications of Fast Sulphon Black F

Fast Sulphon Black F is utilized across several scientific and industrial domains. Its key
features include high tinting power, excellent water solubility, and stability under typical
laboratory conditions.[1] The primary applications are summarized below.
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Application Area

Specific Use

Analytical Chemistry

Complexometric indicator for the determination
of copper (Il) ions via EDTA titration.[2][3][4][5]

Chromogenic reagent in spectrophotometric

analysis of metal ions.[1]

Recognition element in fiber optic chemical

sensors for copper detection.

Histology & Microscopy

General stain for enhancing microscopic images

of tissue samples.[1]

Industrial Dyes

Dyeing and printing of textiles (cotton, wool,

synthetic fibers) and paper products.[1][6]

Cosmetics

Colorant in some hair dyes and makeup

formulations.[6]

Environmental Monitoring

Analysis of dye removal in wastewater treatment

processes.[6]

Complexometric Titration of Copper (Il) lons

The most prominent and well-documented application of Fast Sulphon Black F is as a highly

selective indicator for the complexometric titration of copper (1) ions with
ethylenediaminetetraacetic acid (EDTA).[2][3][7]

In an ammoniacal solution, Fast Sulphon Black F forms a purple or crimson-colored complex

with Cu(ll) ions.[7] During the titration, EDTA, being a stronger chelating agent, progressively

displaces the FSBF from the copper ions.[2][7] This displacement results in a sharp and distinct

color change from purple to green at the endpoint, allowing for accurate quantification of the

copper concentration.[2][8] The presence of ammonia is crucial for the formation of the initial

colored complex.[8]

Experimental Protocol: Complexometric Titration of

Copper (Il)
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This protocol outlines the direct titration of a copper (1) solution using a standardized EDTA

solution and Fast Sulphon Black F as the indicator.

Reagents and Solutions:

Reagent/Solution

Preparation

Standard ~0.01 M EDTA Solution

Dissolve 3.722 g of disodium EDTA dihydrate
(Na2EDTA-2Hz0) in deionized water and dilute
to 1 L in a volumetric flask.[6] For a 0.02 M
solution, dissolve 7.445 gin 1 L.[6]

Ammonia-Ammonium lon Buffer (pH 10)

Dissolve 17.5 g of ammonium chloride (NH4Cl)
in 142 mL of concentrated ammonia solution
(sp. gr. 0.88-0.90) and dilute to 250 mL with
deionized water.[9] Alternatively, dissolve 5.40 g
of NH4Cl and 35.0 mL of 10 M ammonia solution

in 100 mL of deionized water.[10]

Fast Sulphon Black F Indicator Solution (0.5%

wiv)

Dissolve 0.5 g of Fast Sulphon Black F powder
in 100 mL of deionized water.[1][11]

Copper (1) Solution (Analyte)

A solution of a copper salt (e.g., CuSOa) of

unknown concentration.

Titration Procedure:

e Pipette a known volume (e.g., 10.0 mL) of the copper solution into a conical flask.

» Dilute the sample with approximately 50 mL of deionized water.

e Add 5 mL of the ammonia-ammonium ion buffer solution to adjust the pH to approximately

10.[8]

e Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a

purple or crimson color.[8]

o Titrate the solution with the standardized EDTA solution from a burette.
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e The endpoint is reached when the color of the solution changes sharply from purple to a
distinct dark green.[5][8]

¢ Record the volume of EDTA solution used.

o Calculate the concentration of copper in the original sample.
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Workflow for Copper (l1) Titration using Fast Sulphon Black F

Preparation
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Titration Procedure

Pipette Known Volume
of Copper Solution

Dilute with
Deionized Water

Add Ammonia Buffer
(pH ~10)

Add FSBF Indicator
(Solution turns Purple)

Titrate with
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Caption: Workflow for the complexometric titration of Copper (II) ions.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1349302?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectrophotometric and Sensor Applications

The distinct color change of Fast Sulphon Black F upon complexation with metal ions also
makes it a valuable reagent for spectrophotometric analysis.[1] The formation of the metal-
FSBF complex can be quantified using UV-Visible spectrophotometry to determine the
concentration of the metal ion.[1]

A significant advancement in this area is the integration of Fast Sulphon Black F into fiber
optic chemical sensors for the detection of copper (1) ions. In one such application, the dye
was immobilized on a copolymer resin. The sensor operates by measuring the change in
reflectance as the immobilized dye interacts with copper ions. This method demonstrated a
linear response to Cu(ll) concentrations in the range of 11-127 ppm at an optimal pH of 9.5,
with a limit of detection of 10 ppm. The sensor could be regenerated using an EDTA solution.
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Logical Diagram of FSBF-Based Fiber Optic Copper Sensor
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Caption: Logical diagram of a fiber optic sensor using immobilized FSBF.

Use in Histology and Other Fields

While described as a histology and microscopy stain used to enhance the visibility of cellular
structures, specific, detailed protocols for the use of Fast Sulphon Black F in this capacity are
not readily available in published literature.[1] This suggests that its application in histology may
be less common or specialized compared to its well-defined role in analytical chemistry.
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In the textile and paper industries, its excellent solubility and high staining ability make it an
effective dye for achieving deep and durable black coloration.[1][6] Its use in cosmetics is for
similar coloring purposes.[6]

Toxicological Information

As with any chemical, appropriate safety precautions should be taken when handling Fast
Sulphon Black F. Some azo dyes have been studied for their potential to interact with DNA. It
is designated for research use only and is not intended for human or veterinary use.

Conclusion

Fast Sulphon Black F is a robust and versatile sulfonated azo dye with its most significant and
well-characterized application being the complexometric determination of copper (Il) ions. Its
sharp and selective color change in the presence of copper and EDTA makes it an invaluable
indicator for titrimetric analysis. While its applications extend to spectrophotometry, advanced
chemical sensors, and various industrial dyeing processes, its role in routine histological
staining is less defined. For researchers and professionals in analytical chemistry and drug
development, Fast Sulphon Black F offers a reliable and cost-effective tool for the precise
guantification of copper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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